Cas no 1479720-82-5 (1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid)

• Product Name: 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid
• CAS No: 1479720-82-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5576999
• Update Time: 2025-07-19

1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 1-[(2-hydroxyphenyl)methyl]-
• 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid

• Inchi： 1S/C11H13NO3/c13-10-4-2-1-3-8(10)5-12-6-9(7-12)11(14)15/h1-4,9,13H,5-7H2,(H,14,15)
• InChI Key： IRYJAGBALGDBHZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2O)CC(C(O)=O)C1

Experimental Properties

• Density: 1.372±0.06 g/cm3(Predicted)
• Boiling Point: 384.0±37.0 °C(Predicted)
• pka: 2.68±0.20(Predicted)

Additional information on 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid

Introduction to 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid (CAS No. 1479720-82-5)

1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1479720-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class of heterocyclic structures, which are known for their diverse biological activities and potential therapeutic applications. The presence of a 2-hydroxyphenyl moiety and a carboxylic acid functional group at the 3-position of the azetidine ring introduces unique chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.

The structure of 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid is characterized by a six-membered azetidine ring substituted with a methyl group at the 1-position and a carboxylic acid group at the 3-position. The aromatic ring is further functionalized with a 2-hydroxyphenyl substituent, which imparts hydrophilic properties and enhances solubility in aqueous media. This structural configuration suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes.

In recent years, there has been growing interest in azetidine derivatives due to their ability to mimic natural amino acids while exhibiting distinct pharmacological profiles. The hydroxyphenyl moiety in 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid has been explored for its potential role in inhibiting various enzymatic pathways associated with inflammation, pain, and cancer. Preliminary studies have indicated that this compound may exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes, which are key mediators of prostaglandin synthesis.

Moreover, the carboxylic acid group at the 3-position of the azetidine ring provides a site for further chemical modifications, enabling the synthesis of derivatives with enhanced bioavailability or targeted specificity. This feature has made 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid a valuable scaffold for structure-activity relationship (SAR) studies aimed at optimizing pharmacological efficacy. Researchers have been particularly interested in its potential as an intermediate in the development of novel therapeutic agents for neurological disorders, where azetidine derivatives have shown promise in preclinical models.

The synthesis of 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as hydroxylation and carboxylation. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. The availability of high-quality starting materials and optimized protocols has facilitated its use in both academic and industrial settings.

From a pharmacological perspective, 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid has been investigated for its potential role in modulating neurotransmitter systems relevant to depression and anxiety disorders. The interaction between azetidine derivatives and serotonin receptors has been a focal point of research, with some studies suggesting that this compound may enhance serotonin signaling without causing the side effects associated with traditional antidepressants. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development.

In recent clinical trials, derivatives of azetidine have shown promise in treating chronic pain conditions by targeting peripheral nociceptors and inhibiting pain signal transmission. While further research is needed to fully elucidate the mechanisms of action, preliminary data suggest that compounds like 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid may offer a novel approach to pain management without reliance on opioid receptors. This aligns with global efforts to develop safer alternatives to traditional analgesics that minimize risks such as tolerance and dependence.

The biological activity of 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid has also been explored in the context of anticancer therapy. Studies have demonstrated its ability to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function or inhibiting key signaling pathways involved in tumor growth. The hydroxyphenyl substituent appears to play a crucial role in these interactions by facilitating binding to specific protein targets within cancer cells. These findings have prompted investigations into its potential as an adjuvant therapy alongside existing chemotherapeutic agents.

Another area of interest is the use of 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid as a tool compound in biochemical research. Its well-defined structure allows researchers to study enzyme-substrate interactions at an atomic level, providing insights into drug design principles applicable across multiple therapeutic categories. Collaborative efforts between synthetic chemists and biologists have leveraged this compound to develop novel probes for investigating metabolic pathways relevant to diseases such as diabetes and obesity.

The future prospects for 1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid are promising, given its versatility as a pharmacological scaffold and synthetic intermediate. Ongoing research aims to expand its therapeutic applications through rational drug design approaches that incorporate computational modeling and high-throughput screening techniques. By integrating these technologies with traditional experimental methods, scientists hope to identify new derivatives with improved efficacy or reduced toxicity profiles.

In conclusion,1-[(2-hydroxyphenyl)methyl]azetidine-3-carboxylic acid (CAS No. 1479720-82-5) represents an important advancement in pharmaceutical chemistry with significant implications for human health. Its unique structural features combined with emerging evidence of biological activity position it as a valuable asset in ongoing efforts to develop innovative treatments for diverse medical conditions ranging from neurological disorders to cancer. As research continues to uncover new applications for this compound, it is likely that further refinements will enhance its utility both academically and clinically.